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Compound of Interest

Compound Name: Janthitrem A

Cat. No.: B3025953 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide to the spectroscopic analysis of Janthitrem
A, a tremorgenic mycotoxin, for the purpose of structural confirmation. It includes key

spectroscopic data, experimental protocols, and a logical workflow for data interpretation.

Introduction
Janthitrem A is an indole-diterpenoid mycotoxin produced by fungi such as Penicillium

janthinellum.[1][2] It is known for its tremorgenic effects in livestock and its anti-insect activity.

[1][2][3] The structural elucidation of Janthitrem A, and its analogues like Janthitrem B and C,

relies on a combination of modern spectroscopic techniques. The presence of a key 11,12-

epoxy group is a distinguishing feature of Janthitrem A and is crucial for its potent biological

activity.[1][3] Due to the reported instability of janthitrems, careful and efficient analysis is

critical.[1][4] This application note outlines the standard spectroscopic methods and data

interpretation required for the unambiguous structural confirmation of Janthitrem A.

Spectroscopic Data for Janthitrem A
The structural confirmation of Janthitrem A is achieved through the comprehensive analysis of

data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Infrared (IR) Spectroscopy.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the cornerstone for elucidating the complex structure of Janthitrem A. A

combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are

required to assign all proton and carbon signals and to establish connectivity and

stereochemistry.[4][5]

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Janthitrem A
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Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
Multiplicity, J in Hz)

2 139.8 -

3 108.9 -

3a 129.5 -

4 119.8 7.21, d, 8.0

5 118.7 6.95, t, 8.0

6 122.1 7.12, d, 8.0

7 111.2 10.01, s

7a 136.2 -

8 55.4 4.15, d, 10.0

9 38.1 2.35, m

10 35.5 1.85, m; 1.65, m

11 63.9 3.15, d, 4.0

12 64.2 3.35, d, 4.0

13 41.2 2.15, m

14 24.1 1.75, m; 1.55, m

15 34.5 1.95, m

16 124.5 5.35, t, 7.0

17 133.2 -

18 25.7 1.68, s

19 17.8 1.60, s

20 21.2 1.05, s

21 28.1 1.25, s

22 70.1 -
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23 28.9 1.30, s

24 28.9 1.30, s

25 140.1 -

26 119.2 4.95, d, 10.5; 4.90, d, 17.5

27 14.1 0.85, t, 7.5

28 12.1 0.90, t, 7.5

Note: Data is compiled from published literature and may vary slightly based on solvent and

instrument parameters.

2.2. Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRESIMS) is employed to determine the elemental

composition of Janthitrem A, which is crucial for confirming its molecular formula.

Table 2: High-Resolution Mass Spectrometry Data for Janthitrem A

Ionization
Mode

Ion Type Observed m/z Calculated m/z
Molecular
Formula

Positive ESI [M+Na]⁺ 692.3927 692.3925 C₄₂H₅₅NO₆

2.3. Infrared (IR) and Ultraviolet (UV) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule,

while UV spectroscopy reveals details about the chromophore system.

Table 3: Infrared and Ultraviolet Spectroscopic Data for Janthitrem A
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Spectroscopy Key Absorptions/Maxima
Functional
Group/Chromophore

IR (KBr, cm⁻¹) 3400, 2950, 1730, 1640, 1240
OH, C-H, C=O (ester), C=C, C-

O

UV (MeOH, nm) 230, 280, 290 Indole Chromophore

Note: The UV spectrum of Janthitrem A exhibits a characteristic blue fluorescence (Em =

385nm).[1]

Experimental Protocols
3.1. Isolation and Purification of Janthitrem A

Janthitrem A is typically isolated from cultures of Penicillium janthinellum.[5]

Extraction: The fungal culture is extracted with a suitable organic solvent such as ethyl

acetate or chloroform.

Chromatography: The crude extract is subjected to multiple steps of column chromatography

over silica gel, followed by preparative High-Performance Liquid Chromatography (HPLC) to

yield pure Janthitrem A.[4]

3.2. NMR Spectroscopy

Sample Preparation: A 1-5 mg sample of pure Janthitrem A is dissolved in 0.5 mL of a

deuterated solvent (e.g., CDCl₃ or acetone-d₆) in a 5 mm NMR tube.

Data Acquisition: ¹H, ¹³C, DEPT, COSY, HSQC, HMBC, and NOESY spectra are acquired on

a high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Processing: The acquired data is processed using appropriate software to perform

Fourier transformation, phase correction, and baseline correction.

3.3. Mass Spectrometry
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Sample Preparation: A dilute solution of Janthitrem A is prepared in a suitable solvent (e.g.,

methanol or acetonitrile).

Data Acquisition: The sample is introduced into a high-resolution mass spectrometer,

typically using electrospray ionization (ESI). Data is acquired in positive ion mode.

Data Analysis: The accurate mass of the desired ion (e.g., [M+H]⁺ or [M+Na]⁺) is determined

and used to calculate the elemental composition.

3.4. Infrared Spectroscopy

Sample Preparation: A small amount of Janthitrem A is mixed with KBr powder and pressed

into a thin pellet. Alternatively, a thin film can be cast from a solution onto a salt plate.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Visualization of Analytical Workflow
The following diagrams illustrate the logical flow of the spectroscopic analysis for the structural

confirmation of Janthitrem A.
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Caption: Experimental workflow for Janthitrem A structural confirmation.
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Caption: Logical relationship of spectroscopic data for structural elucidation.

Conclusion
The structural confirmation of Janthitrem A is a systematic process that relies on the

integration of data from multiple spectroscopic techniques. NMR spectroscopy provides the

detailed framework of the molecule, while mass spectrometry confirms the elemental

composition, and IR spectroscopy identifies key functional groups. The protocols and data

presented in this application note serve as a comprehensive guide for researchers involved in

the analysis of Janthitrem A and other complex natural products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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